Cas no 1367700-38-6 (2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol)

• Product Name: 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol
• CAS No: 1367700-38-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD22064115
• CID: 5244019
• Update Time: 2025-06-11

2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 2-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol

• MDL： MFCD22064115
• Inchi： 1S/C8H13N3O2/c1-5-10-8(13-11-5)7-6(12)3-2-4-9-7/h6-7,9,12H,2-4H2,1H3
• InChI Key： ZKDOIOKXRSQZKP-UHFFFAOYSA-N
• SMILES： N1CCCC(O)C1C1ON=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol

Introduction to 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol (CAS No. 1367700-38-6)

2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol is a specialized organic compound with a molecular structure that combines a piperidine ring with a 3-methyl-1,2,4-oxadiazole moiety. This compound has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. The combination of these two heterocyclic systems suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The CAS No. 1367700-38-6 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other molecules with similar structures. This numbering system is critical for researchers to accurately retrieve and cite the compound in their studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 3-methyl-1,2,4-oxadiazole component is known for its ability to modulate various biological pathways, while the piperidine ring contributes to favorable pharmacokinetic properties such as solubility and metabolic stability. Together, these structural features make 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol an intriguing molecule for further exploration.

In the context of modern drug development, the integration of computational chemistry and high-throughput screening has accelerated the identification of bioactive compounds. The structural motifs present in 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol align well with current trends in medicinal chemistry, where molecules exhibiting dual functionality or multiple binding sites are highly sought after.

One of the most compelling aspects of this compound is its potential role as a scaffold for developing drugs targeting neurological disorders. The piperidine moiety is frequently found in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Additionally, the 3-methyl-1,2,4-oxadiazole ring has shown promise in modulating enzymes and receptors involved in pain perception and inflammation.

Recent studies have begun to explore the pharmacological profile of derivatives of 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol, particularly in terms of their interaction with enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of numerous cellular processes and are often implicated in diseases such as cancer and cardiovascular disorders. The structural flexibility offered by the combination of the piperidine and oxadiazole rings allows for fine-tuning of binding interactions, which is essential for achieving high specificity and efficacy.

The synthesis of 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-3-ol presents unique challenges due to the complexity of its heterocyclic framework. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to access this molecule with greater ease.

In addition to its potential therapeutic applications, 2-(3-methyl-1,2,4-oaxadiazol-y)piperidin-yloxylation has been explored as a tool compound in chemical biology research. Its ability to serve as a probe for enzyme activity and interaction mapping makes it valuable for understanding complex biological systems at the molecular level.

The future direction of research on CAS No. 1367700-y8-y6 will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling and experimental validation, scientists aim to develop analogs that exhibit enhanced potency, selectivity, and reduced toxicity.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of lead compounds like y-(y-methyl-y,y,y-oxydihydroazolo)-yloxylation-piperydinone derivatives. These computational tools can predict binding affinities and optimize molecular structures based on large datasets derived from experimental results.

In conclusion, y-(y-trimethoxy-piperydinone)-yloxylation-hydroxide CAS No.y1367700-y38-y6 represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Further exploration into its pharmacological profile will not only contribute to our understanding of disease mechanisms but also provide new opportunities for therapeutic intervention.